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Cat. No.: B052396 Get Quote

Technical Support Center: Hydriodic Acid Spill
Neutralization
This guide provides best practices for neutralizing hydriodic acid (HI) spills in a laboratory

setting. The information is intended for researchers, scientists, and drug development

professionals.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards of a hydriodic acid spill?

A1: Hydriodic acid is a strong, corrosive acid. The primary hazards include severe skin and

eye burns upon contact, and irritation of the nose, throat, and lungs if inhaled.[1] Concentrated

solutions can release fumes (hydrogen iodide gas), which are also highly irritating and

corrosive.

Q2: What immediate steps should I take after a hydriodic acid spill?

A2: Your immediate priorities are personal safety and containment of the spill.

Alert personnel: Immediately alert everyone in the vicinity.

Evacuate: If the spill is large or in a poorly ventilated area, evacuate the lab.
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Attend to anyone exposed: If anyone has come into contact with the acid, immediately flush

the affected area with copious amounts of water for at least 15 minutes and seek medical

attention.[2]

Ventilation: If it is safe to do so, increase ventilation in the area, for instance by using a

chemical fume hood.[2]

Don Personal Protective Equipment (PPE): Before attempting to clean up the spill, you must

wear appropriate PPE.

Q3: What Personal Protective Equipment (PPE) is required for cleaning up a hydriodic acid
spill?

A3: Appropriate PPE is crucial for your safety. The minimum required PPE includes:

Gloves: Chemical-resistant gloves, such as nitrile or neoprene.[3]

Eye Protection: Tightly fitting chemical splash goggles and a face shield.[4]

Protective Clothing: An acid-resistant lab coat or apron.

Respiratory Protection: For large spills or in areas with poor ventilation, a respirator with an

acid gas cartridge may be necessary.[3][4]

Q4: What are the recommended neutralizing agents for hydriodic acid?

A4: Weak bases are recommended to control the exothermic reaction.[5] Commonly used

neutralizing agents for acid spills include:

Sodium bicarbonate (NaHCO₃)

Sodium carbonate (Na₂CO₃), also known as soda ash

Calcium hydroxide (Ca(OH)₂)

Commercial acid spill kits are also available and often contain a neutralizing agent with a color

indicator to signal when neutralization is complete.[6][7]
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Q5: How do I know when the hydriodic acid is fully neutralized?

A5: The reaction is complete when the fizzing and bubbling from the production of carbon

dioxide gas has stopped.[8] For a more accurate determination, you can test the pH of the

resulting solution using pH paper or a pH meter. The target pH should be between 5.5 and 9.0.

[9] Some commercial neutralizers will change color to indicate that the acid has been

neutralized.[2][7]

Q6: What should I do with the neutralized waste?

A6: The neutralized waste will be a solution of a salt (e.g., sodium iodide or calcium iodide) and

water. While the solution is no longer corrosive, iodide compounds may be subject to specific

disposal regulations in your area.[1] Do not pour the neutralized solution down the drain without

consulting your institution's environmental health and safety (EHS) office and local regulations.

[1] Collect the neutralized material in a labeled, sealed container for disposal.
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Issue Probable Cause Solution

Excessive Fuming

The hydriodic acid is

concentrated and releasing

hydrogen iodide gas.

Ensure adequate ventilation. If

possible, work within a certified

chemical fume hood. If fumes

are excessive, evacuate the

area and contact your EHS

office.

Violent Reaction/Splashing

The neutralizing agent is being

added too quickly to a

concentrated acid.

Add the neutralizing agent

slowly and in small portions,

especially at the beginning of

the process.[5]

Excessive Heat Generation
The neutralization of a strong

acid is an exothermic reaction.

Add the neutralizing agent

slowly to control the rate of the

reaction. For spills in a

container, an ice bath can be

used to cool the container.

pH Remains Acidic After

Adding Neutralizer

Insufficient amount of

neutralizing agent has been

added.

Continue to add the

neutralizing agent in small

increments until the fizzing

stops and the pH of the

solution is between 5.5 and

9.0.

Solid Residue Remains After

Neutralization

The neutralizing agent (e.g.,

calcium hydroxide) has low

solubility in water.

This is normal for some

neutralizing agents. The solid

residue can be collected along

with the absorbent material for

disposal.

Quantitative Data for Neutralization
The following table provides calculated amounts of common neutralizing agents required to

neutralize a 100 mL spill of 57% (by weight) hydriodic acid. The density of 57% HI is

approximately 1.70 g/mL.
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Neutralizing
Agent

Chemical
Formula

Molar Mass (
g/mol )

Stoichiometric
Ratio
(HI:Neutralizer)

Mass Required
to Neutralize
100 mL of 57%
HI

Sodium

Bicarbonate
NaHCO₃ 84.01 1:1 ~112 g

Sodium

Carbonate
Na₂CO₃ 105.99 2:1 ~71 g

Calcium

Hydroxide
Ca(OH)₂ 74.09 2:1 ~49 g

Experimental Protocol: Neutralization of a 100 mL
Hydriodic Acid Spill
This protocol outlines the steps for neutralizing a 100 mL spill of 57% hydriodic acid using

sodium bicarbonate.

1. Preparation and Safety:

Ensure the spill area is well-ventilated.

Don the appropriate PPE: chemical splash goggles, face shield, acid-resistant gloves, and a

lab coat.

Have a container for the collected waste, pH paper, and a scoop or other tools for cleanup

ready.

2. Containment:

If the spill is spreading, create a dike around the perimeter using an inert absorbent material

like sand or a commercial spill absorbent.

3. Neutralization:
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Slowly and carefully add approximately 112 grams of sodium bicarbonate to the spill. Start

from the outside edge of the spill and work your way inward. This will help to control the

foaming and release of carbon dioxide gas.

As the sodium bicarbonate is added, it will react with the hydriodic acid, causing fizzing.

Continue to add the sodium bicarbonate until the fizzing stops completely.

4. pH Verification:

Once the reaction appears to have subsided, test the pH of the slurry. You can do this by

taking a small amount of the liquid on a stirring rod and touching it to a piece of pH paper.

The target pH is between 5.5 and 9.0. If the pH is still acidic, add more sodium bicarbonate

in small amounts until the desired pH is reached.

5. Cleanup:

Once the spill is neutralized, use an absorbent material to soak up the liquid.

Using a scoop or dustpan, collect all the absorbent material and neutralized residue.

6. Disposal:

Place all the collected waste into a heavy-duty plastic bag or a designated waste container.

Seal the container and label it clearly with the contents (e.g., "Neutralized Hydriodic Acid
Spill Debris with Sodium Iodide").

Contact your institution's EHS office for proper disposal procedures. Do not dispose of the

waste in the regular trash or down the drain.

7. Decontamination:

Wipe the spill area with a damp cloth or sponge.

Clean your PPE according to the manufacturer's instructions or dispose of it if it is single-

use.
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Wash your hands thoroughly with soap and water.
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Caption: Workflow for neutralizing a hydriodic acid spill.
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Caption: Neutralization reaction of hydriodic acid with sodium bicarbonate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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